Asperlicin D
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Overview
Description
Asperlicin D is a cholecystokinin antagonist.
Scientific Research Applications
Asperlicin D in Cholecystokinin (CCK) Antagonism
This compound, derived from Aspergillus alliaceus, acts as a competitive, nonpeptide cholecystokinin (CCK) antagonist. It exhibits a notably high affinity for pancreatic, ileal, and gallbladder CCK receptors, surpassing proglumide, a standard agent in this class, by 300 to 400 times. This selectivity for peripheral CCK receptors compared to brain CCK and gastrin receptors makes this compound particularly effective for studying the physiological and pharmacological actions of CCK (Chang et al., 1985).
This compound in Pancreatic Research
In a study on acute pancreatitis in rats, asperlicin (ASP) demonstrated significant effects. While it did not significantly alter certain pancreatitis indicators when administered intravenously, intraperitoneal injections of ASP resulted in markedly reduced serum amylase concentrations and less severe pancreas histopathology. This suggests that endogenous CCK plays a role in the pathogenesis of acute hemorrhagic pancreatitis, with this compound offering a valuable tool for investigation (Wisner & Renner, 1988).
Synthesis of this compound
The total synthesis of this compound has been achieved through cyclodehydration of a linear tripeptide, involving an intramolecular nucleophilic acyl substitution and an intramolecular aza-Wittig reaction. This synthesis process provides a pathway for creating this compound in a controlled laboratory setting (Al-Said & Al-Qaisi, 2006).
This compound and Islet Tissue
Asperlicin has shown to be a specific and potent antagonist of the multiple stimulatory effects of CCK-8S on islet tissue. Its ability to inhibit insulin release in response to CCK-8S and its negligible effect on glucose or glyceraldehyde-induced secretion highlight its specificity and potential for targeted research in diabetes and related conditions (Zawalich & Diaz, 1987).
This compound and NMR Studies
The nonpeptide CCK antagonist asperlicin, from which this compound is derived, has been extensively studied using NMR and other techniques. These studies have led to revised NMR assignments and better understanding of its structure and potential applications (Sun, Byard, & Cooper, 1994).
properties
CAS RN |
93413-07-1 |
---|---|
Molecular Formula |
C25H18N4O2 |
Molecular Weight |
406.4 g/mol |
IUPAC Name |
(7S)-7-(1H-indol-3-ylmethyl)-5,7-dihydroquinazolino[3,2-d][1,4]benzodiazepine-6,9-dione |
InChI |
InChI=1S/C25H18N4O2/c30-24-22(13-15-14-26-19-10-4-1-7-16(15)19)29-23(17-8-2-5-11-20(17)28-24)27-21-12-6-3-9-18(21)25(29)31/h1-12,14,22,26H,13H2,(H,28,30)/t22-/m0/s1 |
InChI Key |
FPMPIGZORJWWJX-QFIPXVFZSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)C[C@H]3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
SMILES |
C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Asperlicin D; AsperlicinD; Asperlicin-D; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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